Cas no 255724-71-1 (5-Fluoro-2-iodoaniline)

• Product Name: 5-Fluoro-2-iodoaniline
• CAS No: 255724-71-1
• MF: C₆H₅FIN
• MW: 237.013477087021
• MDL: MFCD02093953
• CID: 92564
• PubChem ID: 2774512
• Update Time: 2025-06-30

5-Fluoro-2-iodoaniline Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-iodoaniline
• 5-Fluoro-2-iodobenzenamine
• Benzenamine, 5-fluoro-2-iodo-
• 5-fluoro-2-iodophenylamine
• 5-fluoro-2-iodo-aniline
• 5-Fluoro-2-iodo-phenylamine
• 2-IODO-5-FLUOROANILINE
• PubChem1535
• 3-fluoro-6-iodoaniline
• KSC493K8D
• Jsp005063
• UCPDOOZBROQHME-UHFFFAOYSA-N
• RW1169
• SBB098704
• AS03197
• SCHEMBL550112
• DTXSID40379065
• AKOS015888268
• 2-Pyrimidinamine,N-(1-methylethyl)-(9CI)
• A19763
• MFCD02093953
• 255724-71-1
• CS-W002882
• A19837
• AM61868
• FT-0620394
• EN300-154031
• SY030399
• 5-Fluoro-2-iodoaniline, 97%
• AS-18850
• DB-026342

• MDL： MFCD02093953
• Inchi： 1S/C6H5FIN/c7-4-1-2-5(8)6(9)3-4/h1-3H,9H2
• InChI Key： UCPDOOZBROQHME-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1N)F
• BRN： 8478850

Computed Properties

• Exact Mass: 236.94500
• Monoisotopic Mass: 236.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Brown solid
• Density: 2.008
• Melting Point: 41-45 °C
• Boiling Point: 258.2℃ at 760 mmHg
• Flash Point: 110°C
• Refractive Index: 1.656
• PSA: 26.02000
• LogP: 2.59370
• Sensitiveness: Light Sensitive
• Solubility: Insoluble in water

5-Fluoro-2-iodoaniline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN2811
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：2-8°C
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 5-Fluoro-2-iodoaniline

5-Fluoro-2-Iodoaniline: A Comprehensive Overview

5-Fluoro-2-iodoaniline, with the CAS number 255724-71-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a fluoro group at the 5-position and an iodo group at the 2-position on the aniline backbone. The presence of these substituents imparts distinctive electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive compounds.

The synthesis of 5-fluoro-2-iodoaniline typically involves a multi-step process, often starting with aniline derivatives. The introduction of the fluoro and iodo groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and minimizing environmental impact. These improvements have made 5-fluoro-2-iodoaniline more accessible for large-scale applications in drug discovery and material science.

In terms of physical properties, 5-fluoro-2-iodoaniline exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents. Its stability under various conditions has been extensively studied, revealing that it is resistant to hydrolysis but can undergo oxidation under certain conditions. These properties make it suitable for use in both laboratory settings and industrial processes.

The application of 5-fluoro-2-iodoaniline is primarily in the field of medicinal chemistry. It serves as a key intermediate in the synthesis of numerous bioactive compounds, including potential antiviral agents and anticancer drugs. Recent studies have highlighted its role in the development of inhibitors targeting specific enzymes involved in disease progression. For instance, researchers have utilized 5-fluoro-2-iodoaniline as a building block for designing molecules that inhibit the activity of protease enzymes, which are critical for viral replication.

Beyond its role as an intermediate, 5-fluoro-2-iodoaniline has also been explored for its potential as a direct pharmacological agent. Preclinical studies have demonstrated that it exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer drug candidate. However, further research is required to optimize its pharmacokinetic properties and reduce any potential toxicity.

In addition to its therapeutic applications, 5-fluoro-2-iodoaniline has found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for organic transformations. Recent breakthroughs in this area have demonstrated that these catalysts can significantly enhance reaction rates and selectivity, opening new avenues for green chemistry.

The latest research on 5-fluoro-2-iodoaniline has also focused on its environmental impact. Studies have shown that while it is not inherently hazardous, improper disposal can lead to contamination of water systems. To address this, researchers are developing biodegradation pathways and recycling methods to ensure sustainable use of this compound.

In conclusion, 5-fluoro-2-iodoaniline, with CAS number 255724-71-1 strong>, is a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structure, combined with advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in drug discovery and materials science.